2-(2,4-Dichlorophenoxy)-1-(4-(quinolin-8-yloxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(2,4-dichlorophenoxy)-1-(4-quinolin-8-yloxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C22H20Cl2N2O3/c23-16-6-7-19(18(24)13-16)28-14-21(27)26-11-8-17(9-12-26)29-20-5-1-3-15-4-2-10-25-22(15)20/h1-7,10,13,17H,8-9,11-12,14H2
• InChI Key: WHEMITHPJLEVAE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=CC3=C2N=CC=C3)C(=O)COC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C22H20Cl2N2O3
• Molecular Weight: 431.3 g/mol

Description

2-(2,4-Dichlorophenoxy)-1-(4-(quinolin-8-yloxy)piperidin-1-yl)ethanone is a chemical compound that has been widely studied for its potential therapeutic applications. Commonly referred to as DQP, this compound is known to have a variety of biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of DQP is not fully understood, but research suggests that it acts by inhibiting various signaling pathways that are involved in cell growth and proliferation. Specifically, DQP has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell survival and proliferation. DQP has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
DQP has a variety of biochemical and physiological effects that make it a promising candidate for further research. Studies have shown that DQP can induce apoptosis in cancer cells, inhibit inflammation, and protect against oxidative stress. Additionally, DQP has been shown to have neuroprotective effects, and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of DQP is that it has been extensively studied in vitro and in vivo, and has been shown to have promising therapeutic potential. However, one limitation of DQP is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic effects.

Future Directions

There are many potential future directions for research on DQP. One area of research could focus on optimizing the synthesis of DQP to improve its yield and purity. Another area of research could focus on elucidating the mechanism of action of DQP, which would help to optimize its therapeutic potential. Additionally, future research could focus on developing novel formulations of DQP that could improve its bioavailability and efficacy in vivo.

Synthesis Methods

The synthesis of DQP involves a multi-step process that requires specialized equipment and expertise. The starting materials for the synthesis are 2,4-dichlorophenol and 8-hydroxyquinoline, which are reacted with piperidine and ethyl chloroacetate to form the intermediate compound. This intermediate is then reacted with potassium carbonate and 1,2-dibromoethane to yield the final product, 2-(2,4-Dichlorophenoxy)-1-(4-(quinolin-8-yloxy)piperidin-1-yl)ethanone.

Scientific Research Applications

DQP has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases. Research has shown that DQP has the ability to inhibit the growth and proliferation of cancer cells by inducing apoptosis, or programmed cell death. Studies have also shown that DQP has neuroprotective effects, and may be useful in the treatment of Alzheimer's and Parkinson's diseases. Additionally, DQP has been shown to have anti-inflammatory and anti-oxidant properties, which may make it useful in the treatment of cardiovascular diseases.